Cas no 2228634-67-9 (tert-butyl N-2-(carbamimidoylmethyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(carbamimidoylmethyl)-4-methoxyphenylcarbamate
• CAS No: 2228634-67-9
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 5979169
• PubChem ID: 165678721
• Update Time: 2025-05-22

tert-butyl N-2-(carbamimidoylmethyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(carbamimidoylmethyl)-4-methoxyphenylcarbamate
• EN300-1889162
• 2228634-67-9
• tert-butyl N-[2-(carbamimidoylmethyl)-4-methoxyphenyl]carbamate

• Inchi： 1S/C14H21N3O3/c1-14(2,3)20-13(18)17-11-6-5-10(19-4)7-9(11)8-12(15)16/h5-7H,8H2,1-4H3,(H3,15,16)(H,17,18)
• InChI Key： OCHASDLRDBRBEX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1CC(=N)N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.15829154g/mol
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.4Ų

Additional information on tert-butyl N-2-(carbamimidoylmethyl)-4-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-2-(carbamimidoylmethyl)-4-methoxyphenylcarbamate (CAS No. 2228634-67-9)

The compound tert-butyl N-2-(carbamimidoylmethyl)-4-methoxyphenylcarbamate (CAS No. 2228634-67-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a carbamimidoylmethyl group and a methoxyphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic and inflammatory pathways.

In recent years, the demand for tert-butyl N-2-(carbamimidoylmethyl)-4-methoxyphenylcarbamate has surged due to its relevance in developing novel therapeutics. The compound's carbamate and guanidine functional groups contribute to its versatility, enabling interactions with biological targets such as proteases and kinases. This aligns with current trends in precision medicine, where small molecules like CAS No. 2228634-67-9 are explored for their ability to modulate specific cellular processes with high selectivity.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purification methods. Optimizing the synthesis of tert-butyl N-2-(carbamimidoylmethyl)-4-methoxyphenylcarbamate is critical for ensuring high yield and purity, which are essential for reproducible research outcomes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and validate the compound's structure.

The pharmacological potential of CAS No. 2228634-67-9 is another hot topic among researchers. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory or antimicrobial properties, sparking interest in its further development. Additionally, its role as a building block in organic synthesis makes it a staple in laboratories focused on creating libraries of compounds for high-throughput screening.

From an industrial perspective, the scalability of producing tert-butyl N-2-(carbamimidoylmethyl)-4-methoxyphenylcarbamate is a key consideration. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining cost-effectiveness. This aligns with the growing emphasis on sustainable practices in chemical production, a trend highly relevant to today's eco-conscious market.

In summary, tert-butyl N-2-(carbamimidoylmethyl)-4-methoxyphenylcarbamate (CAS No. 2228634-67-9) represents a promising candidate for both academic and industrial applications. Its multifaceted utility, combined with the ongoing advancements in synthetic and analytical technologies, positions it as a compound of enduring significance in the life sciences. As research continues to uncover its full potential, this molecule is likely to remain a focal point in the quest for innovative therapeutic solutions.